![molecular formula C18H24ClN3O2 B5488950 N-(2-chlorophenyl)-2-[2-(2-oxo-1-pyrrolidinyl)ethyl]-1-piperidinecarboxamide](/img/structure/B5488950.png)
N-(2-chlorophenyl)-2-[2-(2-oxo-1-pyrrolidinyl)ethyl]-1-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-chlorophenyl)-2-[2-(2-oxo-1-pyrrolidinyl)ethyl]-1-piperidinecarboxamide, also known as CPP-109, is a chemical compound that has been studied for its potential as a treatment for addiction and other neurological disorders.
Mechanism of Action
N-(2-chlorophenyl)-2-[2-(2-oxo-1-pyrrolidinyl)ethyl]-1-piperidinecarboxamide works by inhibiting the enzyme called histone deacetylase (HDAC), which plays a role in the regulation of gene expression. By inhibiting HDAC, this compound can increase the expression of certain genes that are involved in the formation of new neural connections, which may help to reverse the changes in the brain that occur as a result of addiction or other neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to increase the levels of certain neurotransmitters, such as dopamine and norepinephrine, in the brain. It has also been shown to increase the expression of certain genes that are involved in the formation of new neural connections. These effects may contribute to the potential therapeutic benefits of this compound for addiction and other neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-chlorophenyl)-2-[2-(2-oxo-1-pyrrolidinyl)ethyl]-1-piperidinecarboxamide in lab experiments is that it has been well-studied and its mechanism of action is relatively well-understood. However, one limitation is that it may not be effective in all individuals, and its potential side effects and interactions with other drugs are not fully understood.
Future Directions
There are several potential future directions for research on N-(2-chlorophenyl)-2-[2-(2-oxo-1-pyrrolidinyl)ethyl]-1-piperidinecarboxamide. One area of interest is the development of more effective and targeted treatments for addiction and other neurological disorders. Another area of interest is the investigation of the potential interactions between this compound and other drugs, as well as the potential side effects of long-term use. Additionally, further research is needed to better understand the underlying biological mechanisms of this compound and its effects on gene expression and neural plasticity.
Synthesis Methods
N-(2-chlorophenyl)-2-[2-(2-oxo-1-pyrrolidinyl)ethyl]-1-piperidinecarboxamide can be synthesized through a multi-step process that involves the reaction of 2-chloroaniline with 2-pyrrolidinone, followed by the reaction of the resulting intermediate with piperidinecarboxylic acid. The final product is obtained through a series of purification steps, including crystallization and chromatography.
Scientific Research Applications
N-(2-chlorophenyl)-2-[2-(2-oxo-1-pyrrolidinyl)ethyl]-1-piperidinecarboxamide has been studied for its potential as a treatment for addiction, particularly for cocaine and alcohol addiction. It has also been investigated for its potential as a treatment for other neurological disorders, such as Tourette's syndrome and obsessive-compulsive disorder.
Properties
IUPAC Name |
N-(2-chlorophenyl)-2-[2-(2-oxopyrrolidin-1-yl)ethyl]piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24ClN3O2/c19-15-7-1-2-8-16(15)20-18(24)22-12-4-3-6-14(22)10-13-21-11-5-9-17(21)23/h1-2,7-8,14H,3-6,9-13H2,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMHROFPTOUXBLC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)CCN2CCCC2=O)C(=O)NC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.